Cas no 141074-66-0 (2-Propenoic acid, 3-(2,5-dihydroxyphenyl)-, butyl ester)

141074-66-0 structure
Product name:2-Propenoic acid, 3-(2,5-dihydroxyphenyl)-, butyl ester
CAS No:141074-66-0
MF:C13H16O4
MW:236.263744354248
CID:1301419
2-Propenoic acid, 3-(2,5-dihydroxyphenyl)-, butyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 3-(2,5-dihydroxyphenyl)-, butyl ester
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- Inchi: 1S/C13H16O4/c1-2-3-8-17-13(16)7-4-10-9-11(14)5-6-12(10)15/h4-7,9,14-15H,2-3,8H2,1H3
- InChI Key: HTMJJJKMCTZCHI-UHFFFAOYSA-N
- SMILES: C(OCCCC)(=O)C=CC1=CC(O)=CC=C1O
Computed Properties
- Exact Mass: 236.10488
Experimental Properties
- Density: 1.200±0.06 g/cm3(Predicted)
- Boiling Point: 424.5±35.0 °C(Predicted)
- PSA: 66.76
- pka: 9.12±0.43(Predicted)
2-Propenoic acid, 3-(2,5-dihydroxyphenyl)-, butyl ester Related Literature
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Ting Song,Gongchang Zeng,Piyong Zhang,Tingting Wang,Atif Ali,Shaobin Huang,Heping Zeng J. Mater. Chem. A, 2019,7, 503-512
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Miqiu Kong,Ronald G. Larson Soft Matter, 2015,11, 1572-1581
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Flavien Ponsot,Léo Bucher,Nicolas Desbois,Yoann Rousselin,Pritam Mondal,Charles H. Devillers,Claude P. Gros,Rahul Singhal,Ganesh D. Sharma J. Mater. Chem. C, 2019,7, 9655-9664
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4. A cancer cell membrane-encapsulated MnO2 nanoreactor for combined photodynamic-starvation therapy†Wei Pan,Yegang Ge,Zhengze Yu,Ping Zhou,Bingjie Cui,Na Li,Bo Tang Chem. Commun., 2019,55, 5115-5118
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Da-Young Kang,Sunbok Lee,Jun Hyuk Moon RSC Adv., 2014,4, 32348-32352
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